Cas no 88437-23-4 (N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl))

• Product Name: N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl)
• CAS No: 88437-23-4
• MF: C₂₄H₂₇NO₇
• MW: 316.26558g/mol
• CID: 724276
• Update Time: 2024-03-01

N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl) Chemical and Physical Properties

Names and Identifiers

• Butanamide,3-oxo-N-(5,6,7,9-tetrahydro-1,2,3,10-tetramethoxy-9-oxobenzo[a]heptalen-7-yl)-,(S)- (9CI)
• N-acetoacetyl-N-deacetylcolchicine
• N-Deacetylcolchicine; (S)-form, N-(3-Oxobutanoyl)

• Inchi： 1S/C24H27NO7/c1-13(26)10-21(28)25-17-8-6-14-11-20(30-3)23(31-4)24(32-5)22(14)15-7-9-19(29-2)18(27)12-16(15)17/h7,9,11-12,17H,6,8,10H2,1-5H3,(H,25,28)/t17-/m0/s1
• InChI Key： GDIQBIGGQLDOAP-KRWDZBQOSA-N
• SMILES： C(N[C@@H]1C2C(C3=C(OC)C(OC)=C(OC)C=C3CC1)=CC=C(OC)C(=O)C=2)(=O)CC(=O)C

Computed Properties

• Exact Mass: 316.069536
• Monoisotopic Mass: 316.069536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones